Cas no 862470-21-1 (N-(Butoxycarbonyl)-2-fluoro-L-phenylalanine)

• Product name: N-(Butoxycarbonyl)-2-fluoro-L-phenylalanine
• CAS No: 862470-21-1
• MF: C₁₄H₁₈NO₄F
• MW: 283.295
• CID: 2852036
• PubChem ID: 57354859

N-(Butoxycarbonyl)-2-fluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-(Butoxycarbonyl)-2-fluoro-L-phenylalanine
• 862470-21-1
• DTXSID70722762

• Inchi： InChI=1S/C14H18FNO4/c1-2-3-8-20-14(19)16-12(13(17)18)9-10-6-4-5-7-11(10)15/h4-7,12H,2-3,8-9H2,1H3,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： CLCZSFKIRKBYCZ-LBPRGKRZSA-N

Computed Properties

• Exact Mass: 283.12198622Da
• Monoisotopic Mass: 283.12198622Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų